Cas no 114389-49-0 (5-Thiazolesulfonicacid, 4-methyl-)

5-Thiazolesulfonicacid, 4-methyl- structure
114389-49-0 structure
Product Name:5-Thiazolesulfonicacid, 4-methyl-
CAS No:114389-49-0
MF:C4H5NO3S2
MW:179.217398405075
CID:136086
PubChem ID:4435913
Update Time:2025-04-19

5-Thiazolesulfonicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolesulfonicacid, 4-methyl-
    • 4-methyl-1,3-thiazole-5-sulfonic acid
    • 4-methyl-5-Thiazolesulfonic acid
    • 4-Methyl-thiazol-5-sulfonsaeure
    • 4-methyl-thiazole-5-sulfonic acid
    • 5-Thiazolesulfonicacid,4-methyl
    • AKOS015911726
    • SCHEMBL2654567
    • 5-Thiazolesulfonic acid, 4-methyl-
    • DTXSID30403267
    • 114389-49-0
    • FT-0710692
    • 5-Thiazolesulfonicacid,4-methyl-
    • Inchi: 1S/C4H5NO3S2/c1-3-4(9-2-5-3)10(6,7)8/h2H,1H3,(H,6,7,8)
    • InChI Key: YVXSKCDVTVDXGL-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)N=CS1)(=O)(=O)O

Computed Properties

  • Exact Mass: 178.97100
  • Monoisotopic Mass: 178.97108537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.611
  • PSA: 103.88000
  • LogP: 1.77900
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